N-butyl-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-butyl-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C19H24N4O2/c1-5-6-9-20-18-10-13(2)21-19-12-15(22-23(18)19)14-7-8-16(24-3)17(11-14)25-4/h7-8,10-12,20H,5-6,9H2,1-4H3
• InChI Key: DMVUVFSASOKBIO-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=CC(=NC2=CC(=NN21)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

“N-butyl-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine” is a complex organic compound. It contains a pyrazolo[1,5-a]pyrimidine core, which is a type of fused bicyclic system combining pyrazole and pyrimidine. The molecule also has a dimethoxyphenyl group attached, which suggests it may have interesting chemical properties and potential biological activity.

Synthesis Analysis

While the exact synthesis process for this compound isn’t available, similar compounds are often synthesized through multi-step processes involving various types of organic reactions. The synthesis could potentially involve the formation of the pyrazolo[1,5-a]pyrimidine core, followed by the attachment of the dimethoxyphenyl and butyl groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the pyrazolo[1,5-a]pyrimidine core and the dimethoxyphenyl group. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, studying its reactivity, and developing methods for its synthesis.